Cas no 90042-20-9 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl-)

• Product Name: [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl-
• CAS No: 90042-20-9
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 795668
• PubChem ID: 13437066
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 7-acetyl-5-methyl-
• 7-acetyl-5-methyl-2H-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
• 90042-20-9
• 7-Acetyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• 7-Acetyl-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• CHEMBL124057
• DTXSID80540797

• Inchi： 1S/C12H10N4O3/c1-6(17)7-3-4-8-9(5-7)15(2)11(18)10-13-14-12(19)16(8)10/h3-5H,1-2H3,(H,14,19)
• InChI Key： IZQCSGGASSXGGT-UHFFFAOYSA-N
• SMILES： O=C1C2=NNC(N2C2C=CC(C(C)=O)=CC=2N1C)=O

Computed Properties

• Exact Mass: 258.07529019g/mol
• Monoisotopic Mass: 258.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.1Ų